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For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(2,6-dimethylphenyl)pyridine-2-carboxamide is a chemical compound belonging to the

class of aromatic anilides, characterized by a pyridine-2-carboxamide core substituted with a

2,6-dimethylphenyl group. This molecule, also known by synonyms such as N-(2,6-

dimethylphenyl)picolinamide, holds interest in medicinal chemistry and material science due to

the presence of the versatile pyridine and carboxamide moieties. This technical guide provides

a comprehensive overview of its known physical and chemical properties, general synthetic

approaches, and an exploration of the biological activities associated with its structural class.

Physicochemical Properties
The physical and chemical properties of N-(2,6-dimethylphenyl)pyridine-2-carboxamide are

summarized in the table below. It is a solid at room temperature with limited solubility in

common polar solvents.
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Property Value Source(s)

IUPAC Name

N-(2,6-

dimethylphenyl)pyridine-2-

carboxamide

[1]

Synonyms

N-(2,6-

dimethylphenyl)picolinamide,

N-(2',6'-Dimethylphenl)-2-

pyridine carboxamide

[2]

CAS Number 39627-98-0 [1]

Molecular Formula C₁₄H₁₄N₂O [1]

Molecular Weight 226.27 g/mol [2]

Physical State Solid [3]

Melting Point 104 °C [2]

Boiling Point (Predicted) 290.3 ± 35.0 °C [2]

Density (Predicted) 1.165 ± 0.06 g/cm³ [2]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[2]

Synthesis and Characterization
General Synthesis Approach
A specific, detailed experimental protocol for the synthesis of N-(2,6-dimethylphenyl)pyridine-
2-carboxamide is not readily available in the reviewed literature. However, a general and

widely applicable method for the synthesis of pyridine carboxamides involves the condensation

reaction between a pyridine carboxylic acid derivative and an aniline.[4]

A plausible synthetic route for N-(2,6-dimethylphenyl)pyridine-2-carboxamide is outlined

below. This involves the activation of picolinic acid (pyridine-2-carboxylic acid) to an acyl

chloride, followed by its reaction with 2,6-dimethylaniline.
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Experimental Workflow: General Synthesis of N-(2,6-dimethylphenyl)pyridine-2-
carboxamide

Step 1: Acyl Chloride Formation

Step 2: Amide Formation (Condensation)

Purification

Picolinic Acid

Picolinoyl Chloride

Reaction

Thionyl Chloride (SOCl₂)

Reagent

N-(2,6-dimethylphenyl)pyridine-2-carboxamide

Reaction

2,6-Dimethylaniline

Reactant

Base (e.g., Pyridine or Triethylamine)

Catalyst/Scavenger

Crude Product

Column Chromatography or Recrystallization

Pure N-(2,6-dimethylphenyl)pyridine-2-carboxamide
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Caption: General workflow for the synthesis of N-(2,6-dimethylphenyl)pyridine-2-
carboxamide.

Purification and Analysis
Following the synthesis, the crude product would typically be purified using standard laboratory

techniques such as recrystallization from a suitable solvent or column chromatography on silica

gel.

The characterization of the purified N-(2,6-dimethylphenyl)pyridine-2-carboxamide would be

performed using a combination of spectroscopic methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

confirm the molecular structure by identifying the chemical shifts and coupling constants of

the protons and carbons in the molecule.

Infrared (IR) Spectroscopy: IR spectroscopy would be employed to identify the characteristic

functional groups, such as the N-H and C=O stretching vibrations of the amide group, and

the aromatic C-H and C=C vibrations of the pyridine and dimethylphenyl rings.

Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular

weight of the compound and to analyze its fragmentation pattern, further confirming its

identity.

Biological Activity and Signaling Pathways
Extensive searches of scientific literature did not yield specific studies on the biological activity

or the mechanism of action of N-(2,6-dimethylphenyl)pyridine-2-carboxamide. However, the

broader class of pyridine carboxamide derivatives has been investigated for various

pharmacological activities.

Antifungal Activity: Several novel pyridine carboxamide derivatives have been synthesized

and shown to exhibit antifungal activity. The proposed mechanism of action for some of

these compounds is the inhibition of succinate dehydrogenase (SDH), an essential enzyme

in the mitochondrial electron transport chain of fungi.[4]
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Anticonvulsant Activity: Certain N-(2,6-dimethylphenyl)pyridinedicarboximides, which share

structural similarities with the topic compound, have demonstrated anticonvulsant properties

in animal models, primarily against maximal electroshock (MES) induced seizures.[5] This

suggests a potential for compounds with the N-(2,6-dimethylphenyl) moiety to interact with

targets in the central nervous system. Other studies on N-(2,6-dimethylphenyl)-substituted

compounds have also reported anticonvulsant effects, with some evidence pointing towards

the modulation of GABAergic neurotransmission.[6][7]

Enzyme Inhibition: The pyridine carboxamide scaffold is present in molecules that have been

investigated as inhibitors of various enzymes. For instance, some derivatives have been

explored as potent and selective inhibitors of Hematopoietic Progenitor Kinase 1 (HPK1), a

target for cancer immunotherapy.[8] Additionally, other derivatives have been studied as

urease inhibitors.[9]

Due to the lack of specific biological data for N-(2,6-dimethylphenyl)pyridine-2-carboxamide,

a signaling pathway diagram cannot be provided at this time. Further research is required to

elucidate its specific biological targets and mechanism of action.

Conclusion
N-(2,6-dimethylphenyl)pyridine-2-carboxamide is a well-defined chemical entity with

established physical and chemical properties. While a specific, detailed synthesis protocol is

not publicly available, its synthesis can be reasonably achieved through standard organic

chemistry methodologies. The primary knowledge gap for this compound lies in its biological

activity. Although the broader class of pyridine carboxamides exhibits a range of interesting

pharmacological properties, including antifungal and anticonvulsant activities, the specific

biological profile of N-(2,6-dimethylphenyl)pyridine-2-carboxamide remains to be

determined. This presents an opportunity for future research to explore the potential of this

compound in various therapeutic areas.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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